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Compound of Interest

Compound Name: (Rac)-Tovinontrine

Cat. No.: B13439108

Technical Support Center: Tovinontrine
Preclinical Program

Welcome to the Tovinontrine Technical Support Center. This resource is designed for
researchers, scientists, and drug development professionals to provide troubleshooting
guidance and address frequently asked questions regarding the translation of preclinical data
for Tovinontrine (IMR-687) to human studies.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Tovinontrine?

Al: Tovinontrine is a highly selective and potent small molecule inhibitor of phosphodiesterase-
9 (PDE9).[1] PDE9 is an enzyme that selectively degrades cyclic guanosine monophosphate
(cGMP), a key signaling molecule involved in various physiological processes, including
vascular biology and hemoglobin production.[1] By inhibiting PDE9, Tovinontrine increases
intracellular levels of cGMP. This mechanism was investigated for its potential therapeutic
effects in hematological disorders and heart failure.

Tovinontrine's Proposed Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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